Cas no 922706-39-6 (2,2'-Bithiophene, 5-bromo-5'-(7-hexyl-9H-fluoren-2-yl)-)

• Product Name: 2,2'-Bithiophene, 5-bromo-5'-(7-hexyl-9H-fluoren-2-yl)-
• CAS No: 922706-39-6
• MF: C₂₇H₂₅BrS₂
• MW: 493.521404027939
• CID: 740035
• PubChem ID: 71446327
• Update Time: 2025-04-19

2,2'-Bithiophene, 5-bromo-5'-(7-hexyl-9H-fluoren-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bithiophene, 5-bromo-5'-(7-hexyl-9H-fluoren-2-yl)-
• 2-bromo-5-[5-(7-hexyl-9H-fluoren-2-yl)thiophen-2-yl]thiophene
• DTXSID20854820
• 5-BROMO-5'-(7-HEXYL-9H-FLUOREN-2-YL)-2,2'-BITHIOPHENE
• 922706-39-6

• Inchi： 1S/C27H25BrS2/c1-2-3-4-5-6-18-7-9-22-20(15-18)17-21-16-19(8-10-23(21)22)24-11-12-25(29-24)26-13-14-27(28)30-26/h7-16H,2-6,17H2,1H3
• InChI Key： MDXOULZWSIBYEE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=CC=C(C3C=CC4=C(C=3)CC3C=C(C=CC=34)CCCCCC)S2)S1

Computed Properties

• Exact Mass: 492.05811g/mol
• Monoisotopic Mass: 492.05811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.3
• Topological Polar Surface Area: 56.5Ų